Cas no 950824-18-7 (methyl (trans-4-ethynylcyclohexane-1-carboxylate)

• Product Name: methyl (trans-4-ethynylcyclohexane-1-carboxylate
• CAS No: 950824-18-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5733764
• PubChem ID: 87166720
• Update Time: 2025-10-22

methyl (trans-4-ethynylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL850608
• MFCD30486445
• trans-Methyl 4-ethynylcyclohexane-1-carboxylate
• trans methyl 4-ethynylcyclohexane-1-carboxylate
• AKOS026716037
• AS-37366
• 950824-18-7
• CS-0130811
• methyl (trans-4-ethynylcyclohexane-1-carboxylate
• YSLFRGJPOUEGCG-KYZUINATSA-N
• methyl4-ethynylcyclohexane-1-carboxylate
• AKOS037643820
• A1-18470
• trans-4-ethynyl-cyclohexanecarboxylic acid methyl ester
• EN300-173002
• AKOS040804847
• methyl (1s,4s)-4-ethynylcyclohexane-1-carboxylate
• 1254116-41-0
• methyl 4-ethynylcyclohexane-1-carboxylate
• SCHEMBL1147796
• F2147-2820
• Cyclohexanecarboxylic acid, 4-ethynyl-, methyl ester, trans-

• Inchi： 1S/C10H14O2/c1-3-8-4-6-9(7-5-8)10(11)12-2/h1,8-9H,4-7H2,2H3
• InChI Key： YSLFRGJPOUEGCG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C#C)CC1)=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 207.0±29.0 °C(Predicted)

Additional information on methyl (trans-4-ethynylcyclohexane-1-carboxylate

Recent Advances in the Application of Methyl (trans-4-Ethynylcyclohexane-1-carboxylate) (CAS: 950824-18-7) in Chemical Biology and Pharmaceutical Research

Methyl (trans-4-ethynylcyclohexane-1-carboxylate) (CAS: 950824-18-7) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ethynyl and carboxylate functional groups, serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Recent studies have explored its utility in click chemistry, drug discovery, and targeted delivery systems, highlighting its importance in advancing biomedical sciences.

One of the most notable applications of methyl (trans-4-ethynylcyclohexane-1-carboxylate) is its role in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC). The ethynyl group in the compound facilitates efficient conjugation with azide-containing molecules, enabling the rapid assembly of diverse molecular architectures. Recent research has demonstrated its use in the synthesis of bioconjugates, such as antibody-drug conjugates (ADCs), which are pivotal in targeted cancer therapy. The compound's stability and reactivity make it an ideal candidate for such applications, as evidenced by its incorporation into preclinical studies.

In addition to its role in click chemistry, methyl (trans-4-ethynylcyclohexane-1-carboxylate) has been investigated for its potential as a scaffold in drug discovery. Its cyclohexane ring provides a rigid framework that can be functionalized to modulate pharmacokinetic properties, such as solubility and bioavailability. Recent studies have reported its use in the design of small-molecule inhibitors targeting enzymes like kinases and proteases. For instance, derivatives of this compound have shown promising activity against specific kinase targets involved in inflammatory diseases, underscoring its therapeutic potential.

Another emerging area of research involves the application of methyl (trans-4-ethynylcyclohexane-1-carboxylate) in prodrug strategies. By leveraging its carboxylate moiety, researchers have developed prodrugs that can be selectively activated in disease-specific microenvironments, such as tumor tissues. This approach enhances drug delivery precision and minimizes off-target effects. Recent preclinical models have demonstrated the efficacy of such prodrugs in improving therapeutic outcomes while reducing systemic toxicity.

Despite these advancements, challenges remain in optimizing the compound's properties for clinical translation. Issues such as metabolic stability and in vivo distribution require further investigation. However, ongoing research efforts are addressing these limitations through structural modifications and formulation strategies. For example, recent work has explored the incorporation of polyethylene glycol (PEG) chains to enhance the compound's pharmacokinetic profile.

In conclusion, methyl (trans-4-ethynylcyclohexane-1-carboxylate) (CAS: 950824-18-7) represents a promising tool in chemical biology and pharmaceutical research. Its versatility in click chemistry, drug discovery, and prodrug development underscores its potential to contribute to the next generation of therapeutics. Continued exploration of its applications and optimization of its properties will be critical in realizing its full potential in biomedical sciences.